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Compound of Interest

Compound Name: 4-Methoxypyridine

Cat. No.: B045360

An In-depth Technical Guide on the Core Properties, Synthesis, and Application of 4-
Methoxypyridine (CAS RN: 620-08-6) for Researchers, Scientists, and Drug Development
Professionals.

This guide provides a comprehensive overview of 4-methoxypyridine, a versatile heterocyclic
compound with significant applications in organic synthesis and medicinal chemistry. The
document details its chemical and physical properties, spectroscopic data, synthesis, and
reactivity, with a focus on its utility as a building block for pharmacologically active molecules.

Core Chemical and Physical Properties

4-Methoxypyridine is a colorless to light yellow liquid at room temperature.[1] Its fundamental
properties are summarized in the table below, providing a quick reference for experimental
planning. The pyridine ring's nitrogen atom imparts basicity, while the electron-donating
methoxy group at the 4-position influences the molecule's reactivity and electronic properties.

[2]
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Property Value
CAS Number 620-08-6[3]
Molecular Formula CeH7NOJ[1]

Molecular Weight 109.13 g/mol [1]

Appearance Colorless to light yellow liquid[1]
Melting Point 4 °C[4]

Boiling Point 190-191 °CJ[4][5]

108-111 °C at 65 mmHg[6]

Density

1.075 g/mL at 25 °C[6]

Refractive Index (n2°/D)

1.516 - 1.522[1][7]

pKa 6.58 (at 25 °C)[7]
Flash Point 74 °C (closed cup)[6]

N Slightly soluble in DMSO and Methanol.[3]
Solubility

Limited solubility in water.[8]

Spectroscopic Data

The structural identity of 4-methoxypyridine can be confirmed through various spectroscopic

techniques. Key spectral data are provided below.

Spectroscopy Data
1H NMR Spectral data available.[4]
13C NMR Spectral data available.[1]

IR Spectroscopy

Spectral data available.[7]

Mass Spectrometry

Major peaks can be referenced in spectral

databases.[9]
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Synthesis and Reactivity

4-Methoxypyridine can be synthesized through several routes, including the nucleophilic
substitution of 4-chloropyridine with sodium methoxide or the catalytic hydrogenation of 4-
methoxypyridine-N-oxide.[10][11]

A key feature of its reactivity is the ability to undergo directed ortho-lithiation. The methoxy
group directs deprotonation to the C-3 position, creating a versatile intermediate for the
introduction of various functional groups. This is a powerful strategy for synthesizing substituted

pyridine derivatives.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Methoxypyridine: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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